Cas no 1803767-28-3 (Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate)

• Product Name: Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate
• CAS No: 1803767-28-3
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 4943260
• Update Time: 2025-10-29

Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate

• Inchi： 1S/C12H11NO4/c1-2-17-11(15)5-8-3-4-9(6-13)12(16)10(8)7-14/h3-4,7,16H,2,5H2,1H3
• InChI Key： PDFFCQQLYPLJSS-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C#N)=C(C=1C=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 333
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate

Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate (CAS No. 1803767-28-3): A Comprehensive Overview

Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate (CAS No. 1803767-28-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate consists of a phenyl ring substituted with a cyano group at the 4-position, a formyl group at the 2-position, and a hydroxyl group at the 3-position. This arrangement imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing (cyano and formyl) and electron-donating (hydroxyl) groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyano group, known for its ability to enhance binding affinity, has been widely utilized in drug design to improve receptor interactions. Similarly, the formyl group serves as a versatile handle for further functionalization, facilitating the synthesis of more complex molecules. The hydroxyl group, on the other hand, contributes to solubility and bioavailability, making it an attractive feature for pharmaceutical applications.

Current research endeavors have focused on leveraging the structural features of Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate to develop novel inhibitors and modulators. For instance, studies have highlighted its potential in targeting enzymes involved in inflammatory pathways. The compound’s ability to interact with specific amino acid residues within these enzymes suggests its utility in designing drugs that can modulate inflammatory responses without causing significant side effects.

Moreover, the compound has shown promise as a scaffold for developing anticancer agents. The cyano and formyl groups can be strategically positioned to disrupt critical biological processes in cancer cells, such as DNA replication and cell signaling. Preliminary studies have demonstrated that derivatives of Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate can induce apoptosis in certain cancer cell lines while exhibiting minimal toxicity towards healthy cells. This selective toxicity is a key factor in evaluating the potential of such compounds as therapeutic candidates.

The hydroxyl group in the molecule also plays a crucial role in its biological activity. It can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and specificity. This feature is particularly valuable in designing molecules that require precise interactions with proteins or nucleic acids. Additionally, the hydroxyl group can be oxidized or reduced to introduce further diversity into the molecular structure, allowing for fine-tuning of pharmacological properties.

Synthetic methodologies have been refined to efficiently produce Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate on both laboratory and industrial scales. Advances in catalytic processes have enabled the introduction of functional groups with high selectivity and yield. These improvements have not only facilitated research but also paved the way for large-scale production of derivatives for pharmaceutical use.

The compound’s versatility extends beyond its applications in drug development. It serves as an important intermediate in synthesizing other fine chemicals and materials with specialized properties. For example, researchers have explored its use in creating polymers with enhanced thermal stability or luminescent characteristics. Such materials find applications in electronics, coatings, and advanced materials science.

The growing body of research on Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate underscores its significance as a building block in chemical biology and medicinal chemistry. As our understanding of biological systems continues to evolve, new opportunities for utilizing this compound are likely to emerge. Future studies may focus on exploring its interactions with other biomolecules or developing novel synthetic routes to access its derivatives more efficiently.

In conclusion, Ethyl 4-cyano-2-formyl-3-hydroxyphenylacetate (CAS No. 1803767-28-3) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features make it an attractive candidate for developing innovative therapeutics and materials. As research progresses, we can expect to see further advancements that will solidify its role as a cornerstone in chemical and pharmaceutical innovation.